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Compound of Interest

Compound Name: Doxycycline hyclate

Cat. No.: B10761801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical and

physical properties of doxycycline hyclate powder. The information is curated to support

research, development, and quality control activities involving this widely used tetracycline

antibiotic.

Chemical Properties
Doxycycline hyclate is a broad-spectrum antibiotic and a member of the tetracycline family.[1]

It is a semi-synthetic derivative of oxytetracycline. The chemical structure of doxycycline
hyclate facilitates its antibacterial and anti-inflammatory activities.
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Property Value References

Chemical Name

4-

(Dimethylamino)-1,4,4a,5,5a,6,

11,12a-octahydro-

3,5,10,12,12a-pentahydroxy-6-

methyl-1,11-dioxo-2-

naphthacenecarboxamide

monohydrochloride, compound

with ethanol and water

[2]

Molecular Formula
C22H24N2O8・HCl・

0.5C2H5OH・0.5H2O
[3]

Molecular Weight 512.94 g/mol [3]

CAS Number 24390-14-5 [4]

pKa Values
3.02 (± 0.3), 7.97 (± 0.15), 9.15

(± 0.3)

Physical Properties
The physical characteristics of doxycycline hyclate powder are critical for its formulation,

stability, and bioavailability. It typically presents as a yellow crystalline powder.
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Property Value References

Appearance Yellow, crystalline powder

Taste Bitter

Melting Point
Approximately 201°C (chars

without melting)

Hygroscopicity

Doxycycline hyclate is

hygroscopic, meaning it can

absorb moisture from the air.

Crystal Structure

Doxycycline hyclate exists in

multiple crystalline forms

(polymorphism), which can

impact its solubility and

bioavailability.

Solubility Profile
The solubility of doxycycline hyclate is a key determinant of its absorption and in vivo

performance.

Solvent Solubility References

Water Freely soluble

Methanol Soluble

Ethanol Sparingly soluble

Aqueous Acids Freely soluble

Alkali Hydroxide Solutions Freely soluble

Chloroform Practically insoluble

Diethyl Ether Practically insoluble

Stability and Storage
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Doxycycline hyclate is sensitive to light, heat, and alkaline pH. To maintain its integrity, it

should be stored in tight, light-resistant containers.

Experimental Protocols
This section outlines the methodologies for determining the key physical and chemical

properties of doxycycline hyclate powder.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a reliable technique for determining the thermodynamic solubility of

a compound.

Protocol:

An excess amount of doxycycline hyclate powder is added to a known volume of the

desired solvent (e.g., water, methanol) in a sealed flask.

The flask is agitated at a constant temperature for a sufficient period to allow the system to

reach equilibrium.

After equilibrium is reached, the suspension is filtered to remove any undissolved solid.

The concentration of doxycycline hyclate in the clear filtrate is then determined using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

This concentration represents the solubility of the compound in that specific solvent at the

given temperature.

Melting Point Determination (Capillary Method)
The capillary method is a standard technique for determining the melting point of a crystalline

solid.

Protocol:

A small amount of finely powdered doxycycline hyclate is packed into a thin-walled

capillary tube, sealed at one end.
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The capillary tube is placed in a melting point apparatus, which contains a heated block or oil

bath.

The temperature is gradually increased at a controlled rate.

The temperature at which the substance is observed to transition from a solid to a liquid

state is recorded as the melting point. For substances that decompose, the temperature of

decomposition is noted.

Powder X-Ray Diffraction (XRPD) Analysis
XRPD is a powerful technique for identifying the crystalline form of a solid material.

Protocol:

A small amount of doxycycline hyclate powder is carefully packed into a sample holder.

The sample is placed in an X-ray diffractometer.

The sample is irradiated with a monochromatic X-ray beam at various angles.

The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

The resulting diffraction pattern, with its unique set of peaks, serves as a fingerprint for the

specific crystalline form of doxycycline hyclate.

High-Performance Liquid Chromatography (HPLC) for
Purity and Assay
HPLC is a widely used analytical technique for the separation, identification, and quantification

of components in a mixture.

Protocol:

Mobile Phase Preparation: A suitable mobile phase is prepared, for example, a mixture of

acetonitrile and a potassium dihydrogen phosphate buffer (pH 4.0) in a 40:60 (v/v) ratio.
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Standard Solution Preparation: A standard solution of known concentration is prepared by

accurately weighing and dissolving doxycycline hyclate reference standard in the mobile

phase.

Sample Solution Preparation: A sample solution is prepared by dissolving a known weight of

the doxycycline hyclate powder in the mobile phase.

Chromatographic Conditions: The analysis is performed on a suitable HPLC system

equipped with a C8 or C18 column and a UV detector set at an appropriate wavelength (e.g.,

325 nm). The mobile phase is pumped at a constant flow rate.

Analysis: Equal volumes of the standard and sample solutions are injected into the

chromatograph. The retention time and peak area of doxycycline hyclate are recorded.

Quantification: The purity and concentration of doxycycline hyclate in the sample are

determined by comparing its peak area to that of the standard solution.

Hygroscopicity Determination
Hygroscopicity testing evaluates the tendency of a material to absorb moisture from the

environment.

Protocol:

A known weight of doxycycline hyclate powder is placed in a container with a controlled,

high-humidity environment (e.g., 80% relative humidity) at a constant temperature for a

defined period (e.g., 24 hours).

The sample is re-weighed at the end of the period.

The percentage of weight gain is calculated to determine the hygroscopicity of the material.

Visualizations
Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
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Doxycycline exerts its bacteriostatic effect by inhibiting protein synthesis in bacteria. It binds to

the 30S ribosomal subunit, preventing the attachment of aminoacyl-tRNA to the mRNA-

ribosome complex. This action halts the elongation of the polypeptide chain, thereby inhibiting

bacterial growth.
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Caption: Doxycycline's inhibition of bacterial protein synthesis.

Anti-inflammatory Signaling Pathway
Doxycycline also exhibits anti-inflammatory properties independent of its antimicrobial activity.

It can inhibit matrix metalloproteinases (MMPs) and down-regulate inflammatory signaling

pathways such as the NF-κB pathway.
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Caption: Doxycycline's anti-inflammatory signaling pathway.

Experimental Workflow: HPLC Analysis
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The following diagram illustrates a typical workflow for the analysis of doxycycline hyclate
powder using HPLC.
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Caption: HPLC analysis workflow for doxycycline hyclate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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